molecular formula C9H11NO4S B448304 Methyl 3-(ethoxycarbonylamino)thiophene-2-carboxylate CAS No. 118235-88-4

Methyl 3-(ethoxycarbonylamino)thiophene-2-carboxylate

Cat. No.: B448304
CAS No.: 118235-88-4
M. Wt: 229.26g/mol
InChI Key: KCJYKWHUIACPDK-UHFFFAOYSA-N
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Description

Methyl 3-(ethoxycarbonylamino)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C9H11NO4S and its molecular weight is 229.26g/mol. The purity is usually 95%.
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Properties

CAS No.

118235-88-4

Molecular Formula

C9H11NO4S

Molecular Weight

229.26g/mol

IUPAC Name

methyl 3-(ethoxycarbonylamino)thiophene-2-carboxylate

InChI

InChI=1S/C9H11NO4S/c1-3-14-9(12)10-6-4-5-15-7(6)8(11)13-2/h4-5H,3H2,1-2H3,(H,10,12)

InChI Key

KCJYKWHUIACPDK-UHFFFAOYSA-N

SMILES

CCOC(=O)NC1=C(SC=C1)C(=O)OC

Canonical SMILES

CCOC(=O)NC1=C(SC=C1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-amino-thiophene-2-carboxylic acid methyl ester (2.39 g, 15.2 mmol) in benzene (51 mL) was added K2CO3 (6.30 g, 45.6 mmol) followed by ethyl chloroformate (1.74 mL, 18.2 mmol). After heating at reflux for 12 h, the mixture was filtered and the filtrate was concentrated to afford the desired product (3.43 g), which was used in the next step without further purification. MS: 230.0. 1H NMR (400 MHz, CD3OD) δ ppm 7.82 (d, J=5.5 Hz, 1H), 7.66 (d, J=5.6 Hz, 1H), 4.23 (q, J=7.1 Hz, 2H), 3.86 (s, 3H), 1.32 (t, J=7.1 Hz, 3H).
Quantity
2.39 g
Type
reactant
Reaction Step One
Name
Quantity
6.3 g
Type
reactant
Reaction Step One
Quantity
51 mL
Type
solvent
Reaction Step One
Quantity
1.74 mL
Type
reactant
Reaction Step Two

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